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Compound of Interest

Compound Name: 6-Ethoxy-5-methylnicotinaldehyde

Cat. No.: B597603

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-Ethoxy-5-
methylnicotinaldehyde (CAS number: 1224604-16-3), a substituted pyridine derivative. Due
to the limited availability of public data on this specific compound, this document synthesizes
information on its physicochemical properties, proposes a potential synthetic route based on
established chemical principles for related compounds, and discusses potential biological
activities by drawing parallels with structurally similar molecules. This guide is intended to serve
as a foundational resource for researchers and professionals interested in the evaluation and
potential application of this compound in chemical synthesis and drug discovery.

Chemical Identity and Physicochemical Properties

6-Ethoxy-5-methylnicotinaldehyde, also known as 2-Ethoxy-3-methylpyridine-5-
carboxaldehyde or 6-Ethoxy-5-methyl-pyridine-3-carbaldehyde, is a heterocyclic aldehyde.[1]
[2] Its core structure is a pyridine ring, substituted with an ethoxy, a methyl, and an aldehyde

group.

Table 1: Physicochemical Properties of 6-Ethoxy-5-methylnicotinaldehyde
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Property Value Source
CAS Number 1224604-16-3 [1]
Molecular Formula CoH11NO:2 [11[2][3]
Molecular Weight 165.19 g/mol [11[3]
Boiling Point (Predicted) 273.6 £35.0 °C [3]
Density (Predicted) 1.093 + 0.06 g/cm?3 [3]

MDL Number MFCD13181614 [3]

Proposed Synthesis and Experimental Protocol

While a specific, published synthetic protocol for 6-Ethoxy-5-methylnicotinaldehyde was not
identified in the public domain, a plausible route can be proposed based on common organic
synthesis methodologies for pyridine aldehydes. A potential starting material is a
correspondingly substituted cyanopyridine, which can be reduced to the aldehyde.

Proposed Synthetic Pathway

A feasible synthetic approach involves the reduction of a suitable cyanopyridine precursor. This
method is a well-established transformation in organic chemistry for the synthesis of aldehydes.

Proposed Synthesis of 6-Ethoxy-5-methylnicotinaldehyde

5-Cyano-6-ethoxy-3-methylpyridine

Reduction (e.g., DIBAL-H)

A4

6-Ethoxy-5-methylnicotinaldehyde
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Caption: Proposed synthetic pathway for 6-Ethoxy-5-methylnicotinaldehyde.

Detailed Experimental Protocol (Representative)

This protocol is a representative example for the reduction of a cyanopyridine to an aldehyde
and would require optimization for the specific substrate.

Materials:

5-Cyano-6-ethoxy-3-methylpyridine (starting material)

 Diisobutylaluminium hydride (DIBAL-H) solution (e.g., 1.0 M in toluene)

e Anhydrous toluene

e Methanol

« Hydrochloric acid (e.g., 1 M)

e Saturated aqueous solution of sodium bicarbonate

o Saturated aqueous solution of sodium chloride (brine)

e Anhydrous magnesium sulfate

o Ethyl acetate

e Hexanes

Procedure:

e Dissolve 5-Cyano-6-ethoxy-3-methylpyridine in anhydrous toluene under an inert
atmosphere (e.g., argon or nitrogen) and cool the solution to -78 °C in a dry ice/acetone
bath.

e Slowly add a solution of DIBAL-H (1.2 equivalents) in toluene dropwise to the cooled
solution, maintaining the temperature at -78 °C.
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« Stir the reaction mixture at -78 °C for 2-3 hours. The progress of the reaction should be
monitored by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by the slow, dropwise addition of methanol at -78 °C.

e Allow the mixture to warm to room temperature and then add 1 M hydrochloric acid. Stir
vigorously for 30 minutes.

o Separate the organic layer. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers and wash with saturated sodium bicarbonate solution, followed
by brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography on silica gel using a mixture of hexanes
and ethyl acetate as the eluent to yield 6-Ethoxy-5-methylnicotinaldehyde.

Characterization: The final product should be characterized by standard analytical techniques,
including *H NMR, 3C NMR, and mass spectrometry to confirm its identity and purity.

Potential Biological Activities and Applications

There is no specific information available regarding the biological activity of 6-Ethoxy-5-
methylnicotinaldehyde. However, the nicotinamide (a derivative of nicotinic acid) scaffold is a
common motif in bioactive molecules. Substituted nicotinamides and related pyridine
derivatives have been investigated for a range of biological activities.

o Antifungal Agents: Some nicotinamide derivatives bearing a substituted pyrazole moiety
have been designed and synthesized as potential succinate dehydrogenase (SDH)
inhibitors, exhibiting antifungal properties.[4]

« Insecticidal Activity: Neonicotinoid analogues, which contain a substituted pyridine ring, have
shown excellent insecticidal activities against various pests.[5]

» Anticancer and Other Activities: Derivatives of nicotinaldehyde have been used to synthesize
compounds with free-radical scavenging, a-glucosidase inhibitory, and anti-proliferative
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activities on various cancer cell lines.[6][7]

Given these precedents, 6-Ethoxy-5-methylnicotinaldehyde could serve as a valuable
building block or intermediate for the synthesis of novel compounds with potential applications
in agriculture and medicine. Further research is required to elucidate its specific biological
profile.

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates a logical workflow for the synthesis, purification, and
characterization of 6-Ethoxy-5-methylnicotinaldehyde.
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Workflow for Synthesis and Characterization

Chemical Synthesis

(e.g., Reduction of Cyanopyridine)

Reaction Workup and Extraction

Purification
(e.g., Column Chromatography)

Structural Characterization
(NMR, MS)

Pure Compound
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Caption: A logical workflow for the synthesis and characterization of the target compound.
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Conclusion

6-Ethoxy-5-methylnicotinaldehyde is a chemical compound for which detailed public
information is scarce. This guide provides its known physicochemical properties and outlines a
proposed synthetic route and a representative experimental protocol. Based on the biological
activities of structurally related compounds, this molecule may hold potential as a scaffold or
intermediate in the development of new therapeutic agents or agrochemicals. Further empirical
studies are necessary to validate the proposed synthesis and to explore the biological and
pharmacological properties of 6-Ethoxy-5-methylnicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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